Cas no 3112-43-4 (1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)-)

1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)- structure
3112-43-4 structure
Product Name:1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)-
CAS No:3112-43-4
MF:C10H6O7
MW:238.150443553925
CID:318416
PubChem ID:13184872
Update Time:2025-04-19

1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)-
    • Phthalonicacid, 6-carboxy- (6CI,7CI,8CI)
    • 2-oxalobenzene-1,3-dicarboxylic acid
    • DTXSID60525668
    • 3112-43-4
    • Inchi: 1S/C10H6O7/c11-7(10(16)17)6-4(8(12)13)2-1-3-5(6)9(14)15/h1-3H,(H,12,13)(H,14,15)(H,16,17)
    • InChI Key: MKKVMUPZRDPRHL-UHFFFAOYSA-N
    • SMILES: O=C(C(=O)O)C1C(C(=O)O)=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 238.01128
  • Monoisotopic Mass: 238.01135253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 128.97
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